Cas no 2228130-82-1 (1,1-difluoro-3-(2,4,5-trimethylphenyl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(2,4,5-trimethylphenyl)propan-2-amine
• CAS No: 2228130-82-1
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 6333992
• PubChem ID: 165630350
• Update Time: 2025-05-19

1,1-difluoro-3-(2,4,5-trimethylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(2,4,5-trimethylphenyl)propan-2-amine
• EN300-1943569
• 2228130-82-1

• Inchi： 1S/C12H17F2N/c1-7-4-9(3)10(5-8(7)2)6-11(15)12(13)14/h4-5,11-12H,6,15H2,1-3H3
• InChI Key： QZWXAHTXVVARPD-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C)C(C)=CC=1C)N)F

Computed Properties

• Exact Mass: 213.13290587g/mol
• Monoisotopic Mass: 213.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-3-(2,4,5-trimethylphenyl)propan-2-amine

Introduction to 1,1-difluoro-3-(2,4,5-trimethylphenyl)propan-2-amine (CAS No. 2228130-82-1) and Its Emerging Applications in Chemical Biology

The compound 1,1-difluoro-3-(2,4,5-trimethylphenyl)propan-2-amine, identified by its CAS number 2228130-82-1, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features—comprising a difluoro-substituted amine group attached to a propyl backbone and a bulky 2,4,5-trimethylphenyl moiety—endow it with distinctive chemical and biological properties that have garnered attention from researchers worldwide.

In recent years, the integration of fluorine atoms into organic molecules has emerged as a powerful strategy to modulate bioactivity, metabolic stability, and pharmacokinetic profiles. The presence of two fluorine atoms at the 1,1-difluoro position in this compound is particularly noteworthy, as fluorine substitution can enhance binding affinity to biological targets and improve resistance to enzymatic degradation. This makes 1,1-difluoro-3-(2,4,5-trimethylphenyl)propan-2-amine a promising candidate for the development of novel therapeutic agents.

The 2,4,5-trimethylphenyl group further contributes to the compound's structural complexity and potential biological activity. This aromatic ring system is known to interact favorably with various biological targets due to its lipophilic nature and ability to form stable hydrophobic interactions. Additionally, the trimethyl substituents at the ortho positions enhance the rigidity of the phenyl ring, which can be critical for achieving high specificity in drug design. Together with the amine functionality at the propyl chain terminus, this compound offers multiple sites for further chemical modification and derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the difluoro-substituted amine moiety may engage in hydrogen bonding or π-stacking interactions with key residues in protein targets, while the trimethylphenyl group can occupy hydrophobic pockets. These insights have guided the optimization of analogs with enhanced potency and selectivity.

One of the most compelling aspects of 1,1-difluoro-3-(2,4,5-trimethylphenyl)propan-2-amine is its potential application in modulating enzyme activity. Fluorinated amines have been shown to act as effective inhibitors of various proteases and kinases by stabilizing transition states or disrupting enzyme-substrate interactions. For instance, related fluorinated derivatives have demonstrated inhibitory effects on enzymes implicated in inflammatory pathways and cancer progression. The structural framework of this compound suggests similar mechanisms may be operative.

Furthermore, the compound's metabolic stability—a critical factor in drug development—has been a subject of interest. The electron-withdrawing nature of the fluorine atoms can slow down oxidative degradation pathways, extending the half-life of any potential drug candidates derived from it. This property is particularly valuable in oral formulations where first-pass metabolism poses significant challenges.

In vitro studies have begun to explore the pharmacological profile of 1,1-difluoro-3-(2,4,5-trimethylphenyl)propan-2-amine, revealing intriguing interactions with biological systems. Preliminary data suggest that it may exhibit inhibitory effects on certain kinases involved in cell signaling cascades relevant to neurodegenerative diseases. The ability to fine-tune its activity through structural modifications makes this compound an attractive scaffold for drug discovery programs targeting these conditions.

The synthesis of this molecule presents an interesting challenge due to its complex architecture. Traditional organic synthesis techniques must be employed to construct both the propyl chain and the aromatic system while introducing fluorine atoms at specific positions with high regioselectivity. Recent reports highlight innovative synthetic strategies involving transition-metal-catalyzed cross-coupling reactions and fluorination methods that have improved both efficiency and yield.

As research progresses, 1,1-difluoro-3-(2,4,5-trimethylphenyl)propan-2-amine is poised to play a pivotal role in developing next-generation therapeutics. Its unique combination of structural features—fluorinated amine group and bulky aromatic moiety—offers a versatile platform for medicinal chemists to explore new chemical spaces. By leveraging cutting-edge synthetic methodologies and computational tools, scientists are paving the way for novel treatments targeting a wide range of diseases.

The future directions for this compound include exploring its role in combination therapies where it might synergize with existing drugs or act as a lead compound for structure-based drug design campaigns. Its potential applications extend beyond traditional small-molecule drugs into areas such as peptide mimetics or nucleotide analogs where fluorinated derivatives could enhance stability or bioavailability.